![molecular formula C13H21NO4 B6215278 3-[(tert-butoxy)carbonyl]-5-methyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid CAS No. 2751620-68-3](/img/no-structure.png)
3-[(tert-butoxy)carbonyl]-5-methyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid
Overview
Description
The compound “3-[(tert-butoxy)carbonyl]-5-methyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid” is a complex organic molecule. It contains a tert-butoxycarbonyl (BOC) group, which is commonly used as a protecting group for amines in organic synthesis . The molecule also features a bicyclic heptane structure, which is a type of cycloalkane.
Synthesis Analysis
The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .Chemical Reactions Analysis
The BOC group can be removed from the molecule using strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(tert-butoxy)carbonyl]-5-methyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent deprotection of the amine group to yield the final product.", "Starting Materials": [ "5-methyl-2-pyrrolidone", "tert-butyl chloroformate", "sodium hydride", "acetic anhydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Protection of the amine group by reaction with tert-butyl chloroformate in the presence of sodium hydride to yield the tert-butoxycarbonyl (Boc) protected amine intermediate.", "Step 2: Cyclization of the Boc-protected amine intermediate with acetic anhydride in the presence of acetic acid to form the bicyclic ring system.", "Step 3: Deprotection of the Boc group by treatment with hydrochloric acid in methanol to yield the intermediate carboxylic acid.", "Step 4: Neutralization of the intermediate carboxylic acid with sodium hydroxide in water to yield the final product, 3-[(tert-butoxy)carbonyl]-5-methyl-3-azabicyclo[3.1.1]heptane-1-carboxylic acid." ] } | |
CAS RN |
2751620-68-3 |
Molecular Formula |
C13H21NO4 |
Molecular Weight |
255.3 |
Purity |
0 |
Origin of Product |
United States |
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